Cas no 113589-56-3 (4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid)

• Product Name: 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid
• CAS No: 113589-56-3
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• MDL: MFCD20502025
• CID: 3627300
• PubChem ID: 14154205
• Update Time: 2025-06-23

4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-5-methyl-
• 4-bromo-3-methoxy-5-methylthiophene-2-carboxylic acid
• 113589-56-3
• 4-bromo-3-methoxy-5-methylthiophene-2-carboxylicacid
• G54488
• EN300-93064
• AKOS022664520
• Z1263843822
• CS-0264530
• SCHEMBL1760858
• NEA58956
• 847-110-2
• 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid

• MDL： MFCD20502025
• Inchi： 1S/C7H7BrO3S/c1-3-4(8)5(11-2)6(12-3)7(9)10/h1-2H3,(H,9,10)
• InChI Key： MCZWVUIOGURPRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C(=O)O)=C1OC

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid

4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid: A Comprehensive Overview

4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid, also known by its CAS number 113589-56-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of this compound consists of a thiophene ring substituted with bromine, methoxy, and methyl groups, along with a carboxylic acid functional group. These substituents impart distinct chemical and physical properties to the molecule, making it a valuable subject for research and development.

The synthesis of 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid typically involves multi-step organic reactions, often utilizing thiophene precursors and various substitution or addition reactions. The presence of the carboxylic acid group allows for further functionalization, such as esterification or amidation, which can be tailored to specific applications. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its electronic properties are influenced by the electron-withdrawing bromine and methoxy groups, which can modulate the conjugation within the thiophene ring. This makes it a promising candidate for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has highlighted the potential of 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid in drug discovery. The compound has shown moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for further medicinal chemistry exploration. Additionally, its ability to form stable metal complexes has led to investigations in catalysis and sensing applications.

The environmental impact of this compound is another area of growing interest. Studies have examined its biodegradation pathways under various conditions, with findings indicating that it undergoes rapid microbial degradation in aerobic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 4-Bromo-3-methoxy-5-methylthiophene-2-carboxylic Acid (CAS No. 113589-56-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an attractive target for ongoing research aimed at unlocking its full potential in materials science, pharmaceuticals, and beyond.